Cas no 891121-31-6 (N-(2-methylphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2-methylphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 891121-31-6
• MF: C₂₀H₁₆N₆O₃S
• MW: 420.444441795349
• CID: 6100852
• PubChem ID: 16802728
• Update Time: 2025-07-15

N-(2-methylphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• N-(2-methylphenyl)-2-[[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• F2506-0538
• 891121-31-6
• AKOS024653945
• AB00678500-01
• N-(2-methylphenyl)-2-{[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• 2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(o-tolyl)acetamide

• Inchi： 1S/C20H16N6O3S/c1-13-5-2-3-8-16(13)21-19(27)12-30-20-23-22-18-10-9-17(24-25(18)20)14-6-4-7-15(11-14)26(28)29/h2-11H,12H2,1H3,(H,21,27)
• InChI Key： NHHFDSRINBXLAU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CC([N+]([O-])=O)=C1)=N2

Computed Properties

• Exact Mass: 420.10045957g/mol
• Monoisotopic Mass: 420.10045957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 143Ų

Additional information on N-(2-methylphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Introduction to N-(2-methylphenyl)-2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 891121-31-6)

N-(2-methylphenyl)-2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 891121-31-6, represents a convergence of multiple heterocyclic systems, including phenyl rings, nitro groups, and triazolopyridazine moieties, which collectively contribute to its intriguing chemical and pharmacological properties.

The molecular structure of N-(2-methylphenyl)-2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide is characterized by a central triazolopyridazine ring system linked to a sulfanyl-substituted phenyl ring. The presence of the 3-nitrophenyl group introduces a region of electron-withdrawing character, which can modulate the reactivity and electronic properties of the molecule. This feature is particularly relevant in the context of drug design, where such substituents often play a crucial role in influencing binding affinity and selectivity.

In recent years, there has been a growing interest in heterocyclic compounds as scaffolds for the development of novel therapeutic agents. The triazolopyridazine core is one such motif that has shown promise in various pharmacological applications. For instance, derivatives of this class have been explored for their potential antimicrobial, anti-inflammatory, and anticancer properties. The sulfanyl group appended to the triazolopyridazine ring further enhances the molecular complexity, offering opportunities for fine-tuning biological activity through structural modifications.

The acetamide moiety at the C-terminal position of the molecule introduces a polar functional group that can influence solubility and interactions with biological targets. This feature is particularly important in drug design, as it can affect both oral bioavailability and tissue distribution. The combination of these structural elements makes N-(2-methylphenyl)-2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide a compelling candidate for further investigation in medicinal chemistry.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the triazolopyridazine core through cycloaddition reactions between appropriate precursors. Subsequent functionalization with the 3-nitrophenyl group and sulfanyl moiety further refines the molecular architecture. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications.

Electrophysiological studies have begun to shed light on the potential ion channel modulatory effects of this class of compounds. The nitro group and sulfanyl substituents are particularly interesting in this context, as they can influence both charge distribution and hydrogen bonding interactions with biological targets. Preliminary data suggest that derivatives of N-(2-methylphenyl)-2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide may exhibit properties relevant to neurological disorders.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how structural features influence absorption, distribution, metabolism, and excretion (ADME) is critical for optimizing drug candidates. The presence of polar functional groups like the acetamide moiety suggests potential for good solubility in aqueous environments, which could facilitate oral administration. However, further studies are needed to fully elucidate its metabolic stability and excretion pathways.

In conclusion, N-(2-methylphenyl)-2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide represents a promising lead compound for medicinal chemistry research. Its unique structural composition offers multiple opportunities for exploring novel therapeutic applications across various disease areas. As synthetic methodologies continue to advance and our understanding of biological targets deepens，this compound is poised to play an important role in future drug discovery efforts.